Cas no 2680745-70-2 (4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid)

• Product Name: 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid
• CAS No: 2680745-70-2
• MF: C₁₃H₁₃F₄NO₃
• MW: 307.240837812424
• CID: 5633852
• PubChem ID: 165925365
• Update Time: 2025-06-07

4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680745-70-2
• EN300-28291613
• 4-{2,2,2-trifluoro-N-[(4-fluorophenyl)methyl]acetamido}butanoic acid
• 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid

• Inchi： 1S/C13H13F4NO3/c14-10-5-3-9(4-6-10)8-18(7-1-2-11(19)20)12(21)13(15,16)17/h3-6H,1-2,7-8H2,(H,19,20)
• InChI Key： LLFKOYNEKVVVPS-UHFFFAOYSA-N
• SMILES： FC(C(N(CC1C=CC(=CC=1)F)CCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 307.08315592g/mol
• Monoisotopic Mass: 307.08315592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid

Introduction to 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid (CAS No. 2680745-70-2)

4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680745-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. The detailed structure of this molecule includes a trifluoromethyl group, a fluorophenyl moiety, and an amide linkage, making it a promising candidate for further investigation in medicinal chemistry.

The trifluoromethyl group (–CF₃) is a key feature of this compound, contributing to its lipophilicity and resistance to metabolic degradation. This property is particularly valuable in drug design, as it can improve the pharmacokinetic profile of a molecule by extending its half-life in the body. Additionally, the presence of fluorine atoms can influence the electronic properties of the molecule, affecting its interactions with biological targets such as enzymes and receptors. The fluorophenyl ring (C₆H₄F) further enhances the compound's potential by introducing additional electronic and steric effects that can be tailored for specific biological activities.

The amide functionality in 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid not only contributes to the molecule's solubility but also serves as a hinge point for further chemical modifications. Amides are well-known for their ability to form hydrogen bonds, which can be critical for the binding affinity of a drug candidate to its target protein. The specific arrangement of atoms around the amide bond in this compound may facilitate interactions with biological systems, making it a versatile scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that molecules containing trifluoromethyl and fluorophenyl groups often exhibit enhanced binding affinities due to their ability to engage in multiple non-covalent interactions with biological targets. For instance, computational simulations have suggested that the trifluoromethyl group in this compound can interact favorably with hydrophobic pockets in enzymes, while the fluorophenyl ring can form π-stacking interactions with aromatic residues in proteins.

In addition to its structural features, 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid has been explored in various preclinical studies for its potential therapeutic applications. Research indicates that compounds with similar structural motifs may have applications in treating inflammatory diseases, cancer, and neurological disorders. The amide linkage in this molecule could serve as a site for post-translational modifications, allowing for the development of prodrugs or targeted delivery systems. Furthermore, the presence of fluorine atoms could enable fluorine-based imaging techniques, which are increasingly used in diagnostic medicine.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex framework of this molecule. The introduction of fluorine atoms often presents challenges due to their reactivity and sensitivity to certain reaction conditions. However, recent methodologies have improved the efficiency and selectivity of fluorination reactions, making it feasible to incorporate fluorine into complex molecular architectures.

One notable aspect of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to explore various pharmacological profiles. For example, derivatives of this compound could be designed to target specific enzymes or receptors involved in disease pathways. The flexibility offered by its structure makes it a valuable building block for medicinal chemists seeking novel therapeutic agents.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. These molecules often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The electronic effects induced by fluorine atoms can modulate the reactivity and solubility of drugs, leading to enhanced efficacy and reduced side effects. As a result, there has been a growing interest in developing synthetic methods for incorporating fluorine into biologically active molecules.

Current research efforts are focused on expanding the chemical space available for drug discovery by designing new fluorinated scaffolds like 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid. By leveraging computational tools and high-throughput screening techniques, scientists are able to rapidly assess the potential of these compounds against various disease targets. The integration of machine learning algorithms has further accelerated this process by predicting promising candidates based on structural features alone.

The future prospects for this compound are promising, with ongoing studies exploring its applications in both therapeutic and diagnostic contexts. As our understanding of biological systems continues to evolve, new opportunities will arise for utilizing molecules like 4-{2,2,2-trifluoro-N-(4-fluorophenyl)methylacetamido}butanoic acid. Whether through targeted drug design or innovative imaging techniques，this compound represents an important contribution to modern chemistry and medicine.